Cas no 155684-96-1 (37-Desmethylene 24,33-Bis-O-(tert-butyldimethylsilyl)-37-oxo-FK-506)

• Product Name: 37-Desmethylene 24,33-Bis-O-(tert-butyldimethylsilyl)-37-oxo-FK-506
• CAS No: 155684-96-1
• MF: C₅₅H₉₅NO₁₃Si₂
• MW: 1034.51272034645
• CID: 904232
• PubChem ID: 71315719
• Update Time: 2025-04-19

37-Desmethylene 24,33-Bis-O-(tert-butyldimethylsilyl)-37-oxo-FK-506 Chemical and Physical Properties

Names and Identifiers

• 38-Desmethylene 24,32-Bis-O-(tert-butyldimethylsilyl)-38-oxo-FK-506
• 37-Desmethylene 24,33-Bis-O-(tert-butyldimethylsilyl)-37-oxo-FK-506
• (3S,4S,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-
• 38-DesMethylene 24,32-Bis-O-(tert-butyldiMethylsilyl)-38-oxo TacroliMus
• DTXSID20747546
• PUBCHEM_71315719
• 155684-96-1
• 2-[(1R,9S,12S,13S,14S,17R,18E,21S,23S,24R,25R,27R)-14-[Tert-butyl(dimethyl)silyl]oxy-12-[(E)-1-[(1R,3S,4R)-4-[tert-butyl(dimethyl)silyl]oxy-3-methoxycyclohexyl]prop-1-en-2-yl]-1-hydroxy-23,25-dimethoxy-13,19,21,27-tetramethyl-2,3,10,16-tetraoxo-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-en-17-yl]acetaldehyde

• Inchi： 1S/C55H95NO13Si2/c1-34-27-35(2)29-46(64-13)49-47(65-14)31-37(4)55(62,67-49)50(59)51(60)56-25-20-19-21-41(56)52(61)66-48(36(3)30-39-22-23-43(45(32-39)63-12)68-70(15,16)53(6,7)8)38(5)44(69-71(17,18)54(9,10)11)33-42(58)40(28-34)24-26-57/h26,28,30,35,37-41,43-49,62H,19-25,27,29,31-33H2,1-18H3/b34-28+,36-30+/t35-,37+,38+,39-,40+,41-,43+,44-,45-,46-,47+,48+,49+,55+/m0/s1
• InChI Key： KVRUABNQJVFBLO-QYTYFMKCSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1CC[C@@H](/C=C(\C)/[C@@H]2[C@H](C)[C@H](CC([C@H](CC=O)C=C(C)C[C@H](C)C[C@@H]([C@@H]3[C@@H](C[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)OC)=O)O[Si](C)(C)C(C)(C)C)C[C@@H]1OC |c:25|

Computed Properties

• Exact Mass: 1033.63000
• Monoisotopic Mass: 1033.63419515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 71
• Rotatable Bond Count: 13
• Complexity: 1910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 173.43000
• LogP: 9.64880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams